molecular formula C23H22N4O2S B2519671 N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide CAS No. 888449-76-1

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide

Cat. No. B2519671
CAS RN: 888449-76-1
M. Wt: 418.52
InChI Key: GTKXFMRKYZOAMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Conformation

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide and its derivatives demonstrate a range of structural characteristics. Certain compounds exhibit a folded conformation around the methylene C atom of the thioacetamide bridge, with the pyrimidine ring being inclined to the benzene ring at various angles. This folded conformation is stabilized by intramolecular N—H⋯N hydrogen bonds, as reported in the study of various crystal structures (Subasri et al., 2016), (Subasri et al., 2017).

Antimicrobial and Antitumor Activity

The compound's derivatives have shown promise in antimicrobial and antitumor applications. Certain derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. The compounds exhibited significant zones of inhibition, indicating their potential as antimicrobial agents (Baviskar et al., 2013). Additionally, some derivatives have displayed potent anticancer activity, comparable to that of established drugs, against several human cancer cell lines, making them candidates for further exploration in cancer treatment (Hafez & El-Gazzar, 2017).

Inhibitory Activity and Synthesis

Moreover, certain derivatives of this compound have been synthesized as potential dual inhibitors of enzymes like thymidylate synthase and dihydrofolate reductase, showing significant inhibitory activity. This highlights the compound's relevance in the development of new therapeutic agents (Gangjee et al., 2008).

Vibrational Spectroscopic Signatures and Structural Insights

The compound's derivatives have also been characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy. Studies involving density functional theory have provided insights into the geometric equilibrium, hydrogen bond interactions, and vibrational wavenumbers, contributing to a deeper understanding of the compound's structural properties (Jenepha Mary et al., 2022).

Patents and Pharmaceutical Relevance

The compound and its derivatives have also been mentioned in pharmaceutical patents, reflecting their potential utility in a range of therapeutic applications, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic treatments (Habernickel, 2002).

properties

IUPAC Name

N-[(4-methylphenyl)methyl]-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22N4O2S/c1-3-12-27-22(29)21-20(17-6-4-5-7-18(17)25-21)26-23(27)30-14-19(28)24-13-16-10-8-15(2)9-11-16/h3-11,25H,1,12-14H2,2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTKXFMRKYZOAMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC=C)NC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.